molecular formula C18H23NO7 B8284780 Ethyl 3-(5-cyclopentyl-4-methoxycarbonyloxy-2-nitro-phenyl)propanoate

Ethyl 3-(5-cyclopentyl-4-methoxycarbonyloxy-2-nitro-phenyl)propanoate

Cat. No.: B8284780
M. Wt: 365.4 g/mol
InChI Key: WGVQGJUONJUKJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-(5-cyclopentyl-4-methoxycarbonyloxy-2-nitro-phenyl)propanoate is a useful research compound. Its molecular formula is C18H23NO7 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H23NO7

Molecular Weight

365.4 g/mol

IUPAC Name

ethyl 3-(5-cyclopentyl-4-methoxycarbonyloxy-2-nitrophenyl)propanoate

InChI

InChI=1S/C18H23NO7/c1-3-25-17(20)9-8-13-10-14(12-6-4-5-7-12)16(26-18(21)24-2)11-15(13)19(22)23/h10-12H,3-9H2,1-2H3

InChI Key

WGVQGJUONJUKJE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC1=CC(=C(C=C1[N+](=O)[O-])OC(=O)OC)C2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-(3-cyclopentyl-4-methoxycarbonyloxy-phenyl)propanoate (920 mg, 2.87 mmol) was dissolved in H2SO4 (2.2 mL) and the reaction mixture was cooled to −2° C. internal temperature. KNO3 (348 mg, 3.45 mmol) was added in portions over 1 h maintain the internal temperature at 0° C. After 1 h at 0° C. the reaction mixture was poured over ice (30 mL) and partitioned between dichloromethane/water and separated. The organic layer was washed twice with a saturated aqueous NaHCO3, dried over Na2SO4, filtered and concentrated. Purification by silica gel chromatography (0-40% ethyl acetate/hexanes) afforded ethyl 3-(5-cyclopentyl-4-methoxycarbonyloxy-2-nitro-phenyl)propanoate (827 mg, 76% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 7.96 (s, 1H), 7.53 (s, 1H), 4.04 (q, J=7.1 Hz, 2H), 3.86 (s, 3H), 3.11 (t, J=7.6 Hz, 3H), 2.68 (t, J=7.6 Hz, 2H), 1.99-1.91 (m, 2H), 1.82-1.75 (m, 2H), 1.69-1.61 (m, 2H), 1.58-1.53 (m, 2H), 1.15 (t, J=7.1 Hz, 3H).
Quantity
920 mg
Type
reactant
Reaction Step One
Name
Quantity
2.2 mL
Type
solvent
Reaction Step One
Name
KNO3
Quantity
348 mg
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
30 mL
Type
reactant
Reaction Step Three

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